Cas no 2138181-81-2 (Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl-)

• Product Name: Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl-
• CAS No: 2138181-81-2
• MF: C₈H₁₅ClO
• MW: 162.657101869583
• CID: 5288656
• Update Time: 2025-05-25

Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl-

• Inchi： 1S/C8H15ClO/c1-7(2)4-8(7,5-9)6-10-3/h4-6H2,1-3H3
• InChI Key： RGZWPKPNFOFWQA-UHFFFAOYSA-N
• SMILES： C1(CCl)(COC)CC1(C)C

Additional information on Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl-

Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl- (CAS No. 2138181-81-2)

Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl- is a unique organic compound with the CAS registry number 2138181-81-2. This compound belongs to the class of cyclopropane derivatives, which are known for their strained ring structure and reactivity. The molecule features a cyclopropane ring substituted with two distinct groups: a chloromethyl group and a methoxymethyl group. Additionally, the cyclopropane ring is further substituted with two methyl groups at the 2-position, contributing to its structural complexity and potential applications in various chemical fields.

The cyclopropane core of this compound is a three-membered ring consisting of three carbon atoms. This structure introduces significant angle strain, making cyclopropane derivatives highly reactive and valuable in organic synthesis. The presence of the chloromethyl group (-CH₂Cl) and the methoxymethyl group (-CH₂OCH₃) adds functional diversity to the molecule. The chloromethyl group can act as an electrophilic site, enabling nucleophilic substitutions or eliminations, while the methoxymethyl group introduces ether functionality, which can participate in various reactions such as nucleophilic attacks or acid-catalyzed cleavages.

Recent studies have highlighted the potential of Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl- in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules with complex architectures. For instance, the strained cyclopropane ring can serve as a scaffold for developing small-molecule inhibitors targeting specific enzymes or receptors. The substituents on the cyclopropane ring can be further modified to enhance bioavailability, selectivity, or potency of the resulting compounds.

In terms of synthesis, this compound can be prepared through various routes depending on the starting materials and desired regioselectivity. One common approach involves the reaction of a substituted cyclopropane with appropriate alkylating agents under controlled conditions. For example, treatment of a cyclopropane derivative with chloromethylation agents in the presence of a base can yield the desired product. Similarly, methoxymethylation can be achieved through nucleophilic substitution or alkylation reactions.

The physical properties of Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl- include its melting point, boiling point, density, and solubility in various solvents. These properties are influenced by the substituents on the cyclopropane ring and their electronic effects. The compound is typically stable under normal conditions but may undergo decomposition under harsh conditions such as high temperatures or strong acids/bases.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under aerobic conditions, microorganisms can metabolize such compounds through oxidative mechanisms. However, further research is needed to fully characterize its environmental fate and toxicity.

In conclusion, Cyclopropane, 1-(chloromethyl)-1-(methoxymethyl)-2,2-dimethyl- (CAS No. 2138181-81-2) is a versatile compound with promising applications in organic synthesis and medicinal chemistry. Its unique structure and reactivity make it an attractive candidate for developing novel bioactive molecules. Continued research into its synthesis, properties, and applications will undoubtedly expand its utility in various chemical disciplines.